Cas no 54567-99-6 (2-Butenenitrile, 3-(ethylamino)-)

• Product name: 2-Butenenitrile, 3-(ethylamino)-
• CAS No: 54567-99-6
• MF: C₆H₁₀N₂
• MW: 110.157001018524
• CID: 354224
• PubChem ID: 71364614

2-Butenenitrile, 3-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenenitrile, 3-(ethylamino)-
• 3-(ethylamino)but-2-enenitrile
• 54567-99-6
• DTXSID00788078

• Inchi： InChI=1S/C6H10N2/c1-3-8-6(2)4-5-7/h4,8H,3H2,1-2H3/b6-4+
• InChI Key： OEZMXVONOBOIOE-GQCTYLIASA-N
• SMILES： C(N/C(/C)=C/C#N)C

Computed Properties

• Exact Mass: 110.0845
• Monoisotopic Mass: 110.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 35.8Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 35.82